N-cyclopentyl-4-methyl-3-[(methylsulfonyl)amino]benzamide

• IUPAC Name: N-cyclopentyl-3-(methanesulfonamido)-4-methylbenzamide
• InChI: InChI=1S/C14H20N2O3S/c1-10-7-8-11(9-13(10)16-20(2,18)19)14(17)15-12-5-3-4-6-12/h7-9,12,16H,3-6H2,1-2H3,(H,15,17)
• InChI Key: BMQLTCNPAOWMTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2CCCC2)NS(=O)(=O)C
• Molecular Formula: C14H20N2O3S
• Molecular Weight: 296.39 g/mol

Description

N-cyclopentyl-4-methyl-3-[(methylsulfonyl)amino]benzamide is a chemical compound that has been extensively studied for its potential therapeutic applications. It is commonly referred to as a selective TRPM8 antagonist due to its ability to specifically block the TRPM8 ion channel.

Mechanism of Action

N-cyclopentyl-4-methyl-3-[(methylsulfonyl)amino]benzamide is a selective TRPM8 antagonist, which means that it specifically blocks the TRPM8 ion channel. The TRPM8 ion channel is involved in the sensation of cold and is expressed in various tissues such as the skin, prostate, and bladder. By blocking the TRPM8 ion channel, N-cyclopentyl-4-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to reduce cold hypersensitivity and pain.
Biochemical and Physiological Effects:
N-cyclopentyl-4-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to have various biochemical and physiological effects. It has been shown to reduce cold hypersensitivity and pain in various animal models. It has also been shown to reduce prostate cancer cell proliferation and migration. Furthermore, it has been shown to have a neuroprotective effect in a mouse model of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopentyl-4-methyl-3-[(methylsulfonyl)amino]benzamide is its specificity for the TRPM8 ion channel. This allows for the selective blocking of the TRPM8 ion channel without affecting other ion channels. However, one limitation of N-cyclopentyl-4-methyl-3-[(methylsulfonyl)amino]benzamide is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving N-cyclopentyl-4-methyl-3-[(methylsulfonyl)amino]benzamide. One direction is to further study its potential therapeutic applications in the treatment of various diseases such as neuropathic pain, migraine, and prostate cancer. Another direction is to study its potential use in the treatment of cold hypersensitivity in various diseases such as multiple sclerosis, Parkinson's disease, and Alzheimer's disease. Furthermore, future research could focus on improving the solubility of N-cyclopentyl-4-methyl-3-[(methylsulfonyl)amino]benzamide to make it easier to use in experiments.

Scientific Research Applications

N-cyclopentyl-4-methyl-3-[(methylsulfonyl)amino]benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have potential therapeutic applications in the treatment of various diseases such as neuropathic pain, migraine, and prostate cancer. It has also been studied for its potential use in the treatment of cold hypersensitivity, which is a common symptom of various diseases such as multiple sclerosis, Parkinson's disease, and Alzheimer's disease.